Cas no 941872-59-9 (3-methyl-N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide)

• Product Name: 3-methyl-N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide
• CAS No: 941872-59-9
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5498933
• PubChem ID: 7687372
• Update Time: 2025-05-21

3-methyl-N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 941872-59-9
• F2784-0143
• 3-methyl-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide
• AKOS024466707
• 3-methyl-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]-4-nitrobenzamide
• VU0498807-1
• 3-methyl-N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C20H21N3O4/c1-13-11-15(6-8-18(13)23(26)27)20(25)21-16-7-9-17(14(2)12-16)22-10-4-3-5-19(22)24/h6-9,11-12H,3-5,10H2,1-2H3,(H,21,25)
• InChI Key： DYYNPDYPONFVGI-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1C)NC(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-methyl-N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-nitrobenzamide

3-Methyl-N-(3-Methyl-4-(2-Oxopiperidin-1-Yl)Phenyl)-4-Nitrobenzamide: A Comprehensive Overview

The compound with CAS No. 941872-59-9, commonly referred to as 3-methyl-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide moiety, a piperidine ring, and nitro and methyl substituents. The benzamide group plays a crucial role in its chemical reactivity and biological activity, while the piperidine ring contributes to its structural stability and potential for forming hydrogen bonds.

Recent studies have highlighted the importance of nitro groups in modulating the electronic properties of aromatic compounds, making this compound a valuable tool in drug design. The methyl substituents further enhance the molecule's hydrophobicity, which is essential for its interaction with biological targets. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules, leveraging its versatile structure to create novel pharmaceutical agents.

The synthesis of 3-methyl-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide involves a series of well-established organic reactions, including Stille coupling, HWE reaction, and amide bond formation. These methods ensure high yields and excellent purity, making the compound suitable for both academic research and industrial applications. The use of green chemistry principles in its synthesis has also been reported, reducing environmental impact while maintaining efficiency.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a bioisostere has made it a valuable tool in medicinal chemistry, where it can replace functional groups in existing drugs to improve efficacy or reduce side effects. Additionally, the compound's unique structure has been exploited in the development of antimicrobial agents, with recent studies demonstrating potent activity against a range of bacterial strains.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. By modifying the molecule's surface properties through functionalization, researchers have successfully attached it to nanoparticles for enhanced drug delivery to specific tissues. This innovation has opened new avenues for treating diseases such as cancer, where precise targeting is critical for minimizing side effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Using advanced simulation techniques, scientists have been able to predict its binding affinity to various protein targets with remarkable accuracy. These findings have not only enhanced our understanding of the compound's pharmacokinetics but also paved the way for its use in designing more effective drugs.

In conclusion, 3-methyl-N-(3-methyl-4-(2-oxopiperidin-1-yl)phenyl)-4-nitrobenzamide (CAS No. 941872-59-9) stands out as a versatile and highly promising molecule in contemporary chemical research. Its unique structure, combined with cutting-edge synthetic methods and innovative applications, positions it at the forefront of advancements in pharmacology and materials science. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.